Cas no 64507-46-6 (6-methyl-4-(prop-2-yn-1-yloxy)-2H-pyran-2-one)

• Product Name: 6-methyl-4-(prop-2-yn-1-yloxy)-2H-pyran-2-one
• CAS No: 64507-46-6
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 3286935
• PubChem ID: 12629103
• Update Time: 2025-07-20

6-methyl-4-(prop-2-yn-1-yloxy)-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 6-methyl-4-(2-propyn-1-yloxy)-
• 6-methyl-4-(prop-2-yn-1-yloxy)-2H-pyran-2-one
• starbld0020902
• F2167-2819
• AKOS026718967
• 6-methyl-4-prop-2-ynoxypyran-2-one
• 64507-46-6

• Inchi： 1S/C9H8O3/c1-3-4-11-8-5-7(2)12-9(10)6-8/h1,5-6H,4H2,2H3
• InChI Key： NLWVOSLKGVAIPR-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OCC#C)=C1

Computed Properties

• Exact Mass: 164.047344113Da
• Monoisotopic Mass: 164.047344113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.5Ų

Additional information on 6-methyl-4-(prop-2-yn-1-yloxy)-2H-pyran-2-one

Recent Advances in the Study of 6-methyl-4-(prop-2-yn-1-yloxy)-2H-pyran-2-one (CAS: 64507-46-6)

The compound 6-methyl-4-(prop-2-yn-1-yloxy)-2H-pyran-2-one (CAS: 64507-46-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 6-methyl-4-(prop-2-yn-1-yloxy)-2H-pyran-2-one as a key intermediate in the synthesis of bioactive molecules. Its structural motif, featuring a pyran-2-one core with a propargyl ether substituent, has been exploited in the development of novel antimicrobial and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against bacterial efflux pumps, suggesting its potential in addressing antibiotic resistance.

In addition to its antimicrobial properties, research has uncovered the compound's role in modulating cellular signaling pathways. A team at the University of Cambridge recently reported that 6-methyl-4-(prop-2-yn-1-yloxy)-2H-pyran-2-one derivatives can selectively inhibit protein kinases involved in inflammatory responses, making them promising candidates for the treatment of autoimmune diseases. The study utilized advanced computational modeling techniques to optimize the compound's binding affinity while maintaining favorable pharmacokinetic properties.

The synthetic accessibility of 6-methyl-4-(prop-2-yn-1-yloxy)-2H-pyran-2-one has also been a focus of recent investigations. A 2024 publication in Organic Letters described an efficient, one-pot synthesis method that significantly improves yield and reduces production costs. This methodological advancement is particularly relevant for scaling up production for preclinical studies and potential commercial applications.

Looking forward, researchers are exploring the compound's potential in targeted drug delivery systems. Preliminary studies suggest that the propargyl group in 6-methyl-4-(prop-2-yn-1-yloxy)-2H-pyran-2-one can serve as a click chemistry handle for conjugation with various drug carriers, opening new possibilities for precision medicine approaches. As research continues to uncover the multifaceted applications of this compound, it is poised to make significant contributions to the development of next-generation therapeutics.